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Compound of Interest

Compound Name: D-Lyxose-13C-2

Cat. No.: B12410162

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential,
immediate safety and logistical information for the proper disposal of D-Lyxose-13C-2, a
stable, non-radioactive, isotopically labeled sugar.

Key Safety and Compliance Information

D-Lyxose, the parent compound of D-Lyxose-13C-2, is not classified as a hazardous
substance under OSHA's Hazard Communication Standard (29 CFR 1910.1200).[1][2] The
introduction of the stable isotope 13C does not alter the chemical properties of the molecule in a
way that would necessitate special handling beyond standard laboratory practices for non-
hazardous materials.[1][3] Therefore, the disposal procedures for D-Lyxose-13C-2 are
analogous to those for unlabeled D-Lyxose and other non-hazardous chemical waste.

However, it is crucial to adhere to all local, state, and federal environmental regulations, as well
as your institution's specific waste management protocols. Always consult your organization's
Environmental Health & Safety (EH&S) department for definitive guidance.

Quantitative Data Summary

While D-Lyxose-13C-2 itself does not have specific quantitative disposal limits due to its non-
hazardous nature, the following table summarizes the key physical and chemical properties
relevant to its handling and disposal.
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Property Value Source
Physical State Powder Solid [1112]
Appearance Off-white [1][2]
Odor Odorless [11[2]
Melting Point/Range 108 -112°C/226.4-233.6 °F  [1][2]
Solubility Information not available

o Not a hazardous substance or
Hazard Classification ) [1][2][4]
mixture

Experimental Protocols: Disposal Methodology

The following step-by-step protocol outlines the recommended procedure for the disposal of D-
Lyxose-13C-2.

1. Waste ldentification and Segregation:

o Confirm that the waste contains only D-Lyxose-13C-2 and materials contaminated with it
(e.g., weigh boats, gloves, paper towels).

» Do not mix D-Lyxose-13C-2 waste with hazardous chemical waste, biological waste, or
radioactive waste. Cross-contamination can create a "mixed waste" situation, which is often
more complex and costly to dispose of.

2. Waste Collection and Containment:
o Collect solid D-Lyxose-13C-2 waste in a designated, leak-proof container with a secure lid.

e The container must be compatible with the chemical; a high-density polyethylene (HDPE) or
glass container is generally suitable.

e For solutions containing D-Lyxose-13C-2, collect them in a sealed, leak-proof container.
Ensure the container material is compatible with the solvent used.

« Avoid overfilling containers; leave at least 10% headspace to allow for expansion.
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3. Labeling:

o Clearly label the waste container with the following information:

[¢]

The words "Non-Hazardous Waste"

[¢]

The full chemical name: "D-Lyxose-13C-2"

[e]

Approximate quantity or concentration

o

The date accumulation started

[¢]

Your name, department, and contact information
4. Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within your laboratory.

e Ensure the storage area is away from incompatible materials.
o Keep the container closed except when adding waste.
5. Disposal Request and Pickup:

e Once the container is full or you have no further need to accumulate this waste, contact your
institution's EH&S department or the designated waste management service.

» Follow their specific procedures for requesting a waste pickup.

» Do not dispose of D-Lyxose-13C-2 down the drain or in the regular trash unless explicitly
permitted by your institution's EH&S guidelines for non-hazardous chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of D-Lyxose-13C-
2.
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Caption: Disposal workflow for D-Lyxose-13C-2 from laboratory generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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